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Compound of Interest

Compound Name: Vanadium-gallium

Cat. No.: B076310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the superconducting properties of

Vanadium-Gallium (V3Ga) alloys, a material of significant interest for high-field

superconducting applications. This document details the core superconducting parameters,

fabrication methodologies, and the theoretical underpinnings of its behavior, designed to be a

valuable resource for researchers and professionals in relevant scientific fields.

Core Superconducting Properties of V3Ga
V3Ga is a Type II superconductor, primarily known for its high upper critical magnetic field

(Hc2), making it suitable for applications in high-field magnets. Its superconducting phase

crystallizes in the A15 structure, which, while contributing to its excellent superconducting

properties, also renders the material inherently brittle.

Quantitative Data Summary
The superconducting properties of V3Ga are highly dependent on the fabrication process,

including reaction temperatures, times, and elemental composition. The following tables

summarize key quantitative data gathered from various studies.
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Table 1: Superconducting Properties of V3Ga under Various Fabrication Conditions

Dopant/Additio
n

Matrix/Core Effect on Tc Effect on Jc Reference

In Bronze Matrix
Can be high (up

to 15.4 K)

Considerably

higher
[1]

Zn Bronze Matrix - Increase [1]

Mn Bronze Matrix
Decreased

(down to 13 K)

Unchanged or

reduced
[1]

Al Vanadium Core
14.0 - 15.3 K

(onset)

Enhanced rate of

V3Ga layer

growth

[2]
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Table 2: Influence of Third-Element Additions on the Superconducting Properties of V3Ga

Experimental Protocols
Detailed methodologies are crucial for the reproducible synthesis and characterization of

V3Ga. This section outlines the key experimental protocols.

Synthesis of V3Ga Wires: The Bronze Process
The bronze process is a widely used solid-state diffusion method for fabricating

multifilamentary V3Ga wires.

Methodology:

Precursor Fabrication: Vanadium rods are embedded within a copper-gallium (Cu-Ga)

bronze matrix. The concentration of gallium in the bronze matrix is typically around 19 at.%.

Mechanical Deformation: The composite billet is then subjected to a series of mechanical

reduction steps, including extrusion and wire drawing, to achieve the desired wire diameter

and filament size. Intermediate annealing steps are performed to relieve work hardening of

the materials.

Heat Treatment: The drawn wire is heat-treated at temperatures ranging from 600°C to

650°C for extended periods (20 to 200 hours). During this stage, gallium from the bronze

matrix diffuses into the vanadium filaments, reacting to form the superconducting V3Ga A15

phase at the interface.

Stabilizer Addition: A layer of a stabilizing material, such as bronze, is often incorporated to

protect the superconducting core and provide thermal and electrical stability.

Synthesis of V3Ga Wires: Powder-in-Tube (PIT) Method
The PIT method offers an alternative route for fabricating V3Ga wires, particularly for achieving

high gallium concentrations.

Methodology:
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Powder Preparation: High-gallium-content compound powders, such as Cu-Ga or V-Ga

binary compounds, are prepared.

Encapsulation: The prepared powder is packed into a vanadium tube.

Mechanical Deformation: The filled tube is then mechanically worked through processes like

swaging and drawing to form a wire of the desired diameter.

Heat Treatment: The wire undergoes a final heat treatment to facilitate the reaction between

the powder core and the vanadium tube, forming the V3Ga superconducting phase. The use

of high-gallium-content compounds can promote the formation of a thicker V3Ga layer.[3]

Characterization of Superconducting Properties
2.3.1. Critical Temperature (Tc) Measurement: Four-Probe Method

The critical temperature is determined by measuring the electrical resistance as a function of

temperature.

Apparatus:

A four-probe setup with equally spaced, spring-loaded pins.

A current source to supply a constant current through the outer two probes.

A high-impedance voltmeter to measure the voltage across the inner two probes.

A cryostat with a temperature controller.

Procedure:

The V3Ga sample is mounted in the four-probe setup.

A small, constant DC current is passed through the outer probes.

The voltage across the inner probes is measured as the temperature of the sample is slowly

swept through the expected transition temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://selva.me.uh.edu/research/superconductors/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The critical temperature (Tc) is defined as the temperature at which the electrical resistance

drops to zero.

2.3.2. Critical Magnetic Field (Hc2) and Critical Current Density (Jc) Measurement: SQUID

Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is a highly sensitive

instrument used to measure the magnetic properties of materials.

Procedure for Hc2 Measurement:

The V3Ga sample is cooled below its Tc in a zero magnetic field.

A small magnetic field is applied, and the magnetic moment of the sample is measured as

the temperature is slowly increased. The temperature at which the sample transitions from

the superconducting (diamagnetic) to the normal state is recorded.

This process is repeated for a range of applied magnetic fields.

The upper critical field (Hc2) is determined by plotting the transition temperature as a

function of the applied magnetic field and extrapolating to the desired temperature (e.g., 4.2

K).

Procedure for Jc Measurement:

The V3Ga sample is cooled to the desired temperature (e.g., 4.2 K) in a zero magnetic field.

The magnetic moment of the sample is measured as the external magnetic field is swept up

and down, creating a magnetic hysteresis (M-H) loop.

The critical current density (Jc) can be calculated from the width of the M-H loop using the

Bean model.

Visualization of Processes and Concepts
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and theoretical concepts related to V3Ga.
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Bronze Process Workflow for V3Ga Wire Fabrication
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Powder-in-Tube (PIT) Process for V3Ga Wire Fabrication
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Experimental Workflow for Tc Measurement using Four-Probe Method
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Conceptual Diagram of Electron-Phonon Coupling in V3Ga
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The superconductivity in V3Ga, as in other A15 compounds, is generally understood within the

framework of the Bardeen-Cooper-Schrieffer (BCS) theory. The attractive interaction necessary

for the formation of Cooper pairs, the charge carriers in the superconducting state, arises from

electron-phonon coupling.[6]

An electron moving through the crystal lattice of V3Ga perturbs the surrounding positively

charged vanadium and gallium ions, creating a localized region of increased positive charge

density. This lattice distortion, quantized as a phonon, can then attract a second electron. This

indirect, phonon-mediated attraction between two electrons overcomes their mutual Coulombic

repulsion, leading to the formation of a bound state known as a Cooper pair. At temperatures

below the critical temperature (Tc), a macroscopic number of these Cooper pairs condense into

a single quantum state, resulting in the zero-resistance characteristic of superconductivity.

Studies on A15 compounds have shown that sharp peaks in the electronic density of states

near the Fermi level can lead to anomalous phonon behavior, indicating a strong electron-

phonon interaction.[1][6]

Flux Pinning and High Critical Current Density
As a Type II superconductor, V3Ga allows magnetic flux to penetrate its bulk in the form of

quantized flux vortices when the applied magnetic field is between the lower critical field (Hc1)

and the upper critical field (Hc2). For the material to carry a high transport current without

energy dissipation in the presence of a magnetic field, these flux vortices must be "pinned" in

place by defects in the crystal structure.

In V3Ga, grain boundaries are considered to be the primary pinning centers.[7][8][9] The

movement of flux vortices under the influence of the Lorentz force generated by the transport

current leads to energy dissipation and the loss of superconductivity. The pinning of these

vortices at grain boundaries creates an energy barrier that must be overcome for them to

move, thus allowing a significant current to flow without resistance. The effectiveness of flux

pinning, and therefore the critical current density (Jc), is strongly influenced by the

microstructure of the V3Ga, particularly the grain size and morphology, which can be controlled

through the optimization of the fabrication process, such as heat treatment conditions.

Conclusion
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V3Ga remains a compelling superconducting material for high-field applications due to its

impressive upper critical magnetic field. This technical guide has provided a detailed overview

of its key superconducting properties, established fabrication protocols, and the theoretical

principles governing its behavior. The optimization of its performance, particularly the critical

current density, is intricately linked to the precise control of its microstructure through careful

manipulation of processing parameters. Further research into novel fabrication techniques and

a deeper understanding of the flux pinning mechanisms will continue to be crucial for unlocking

the full potential of V3Ga alloys in advanced superconducting technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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